Cas no 2034561-97-0 (2-bromo-5-methoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide)

• Product Name: 2-bromo-5-methoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide
• CAS No: 2034561-97-0
• MF: C₁₈H₁₇BrN₄O₂
• MW: 401.257182836533
• CID: 6152081
• PubChem ID: 119105600
• Update Time: 2025-10-29

2-bromo-5-methoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-methoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide
• AKOS026704674
• 2-bromo-5-methoxy-N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)benzamide
• 2-bromo-5-methoxy-N-[[2-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]benzamide
• 2034561-97-0
• 2-bromo-5-methoxy-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl]methyl}benzamide
• F6561-6423

• Inchi： 1S/C18H17BrN4O2/c1-23-11-13(10-22-23)17-12(4-3-7-20-17)9-21-18(24)15-8-14(25-2)5-6-16(15)19/h3-8,10-11H,9H2,1-2H3,(H,21,24)
• InChI Key： IITOAYWXMOVDCQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NCC1=CC=CN=C1C1C=NN(C)C=1)=O)OC

Computed Properties

• Exact Mass: 400.05349g/mol
• Monoisotopic Mass: 400.05349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69Ų

Additional information on 2-bromo-5-methoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide

Research Brief on 2-bromo-5-methoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide (CAS: 2034561-97-0)

The compound 2-bromo-5-methoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide (CAS: 2034561-97-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific kinase targets involved in inflammatory and oncogenic pathways. Structural analysis reveals that the bromo-methoxy benzamide moiety and the pyrazole-pyridine scaffold contribute to its high binding affinity and selectivity. Molecular docking simulations suggest that the compound interacts with key residues in the ATP-binding pocket of target kinases, thereby modulating their activity.

In vitro assays have demonstrated promising results, with the compound exhibiting low micromolar IC50 values against a panel of cancer cell lines. Additionally, preliminary pharmacokinetic studies indicate favorable metabolic stability and oral bioavailability, making it a viable candidate for further preclinical development. Researchers have also explored its potential in combination therapies, where synergistic effects with existing chemotherapeutic agents have been observed.

Despite these encouraging findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current efforts are focused on structural modifications to enhance its therapeutic index. Future research directions include detailed mechanistic studies, in vivo efficacy evaluations, and toxicity profiling to assess its clinical potential.

In conclusion, 2-bromo-5-methoxy-N-{2-(1-methyl-1H-pyrazol-4-yl)pyridin-3-ylmethyl}benzamide represents a promising scaffold for the development of novel kinase inhibitors. Its unique chemical structure and biological activity warrant further investigation, with the ultimate goal of translating these findings into clinically relevant therapeutics.